Cas no 1806438-22-1 (4-Ethoxy-3-iodophenylpropanal)

• Product Name: 4-Ethoxy-3-iodophenylpropanal
• CAS No: 1806438-22-1
• MF: C₁₁H₁₃IO₂
• MW: 304.124195814133
• CID: 4961661
• Update Time: 2025-05-19

4-Ethoxy-3-iodophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-3-iodophenylpropanal

• Inchi： 1S/C11H13IO2/c1-3-14-11-5-4-9(6-10(11)12)8(2)7-13/h4-8H,3H2,1-2H3
• InChI Key： XWEADCYIRWPQDI-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)C(C=O)C)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Additional information on 4-Ethoxy-3-iodophenylpropanal

Professional Introduction to 4-Ethoxy-3-iodophenylpropanal (CAS No. 1806438-22-1)

4-Ethoxy-3-iodophenylpropanal is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 1806438-22-1, belongs to the class of aldehydes and exhibits a distinct molecular architecture that makes it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 4-Ethoxy-3-iodophenylpropanal consists of a phenyl ring substituted with an ethoxy group at the 4-position and an iodine atom at the 3-position, connected to a propanal moiety. This specific arrangement imparts unique reactivity, making it a versatile building block for the synthesis of more complex molecules. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances its utility in various chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and condensation reactions.

In recent years, there has been a growing interest in exploring the applications of 4-Ethoxy-3-iodophenylpropanal in pharmaceutical research. Its structural features make it an attractive candidate for the development of novel therapeutic agents. For instance, studies have demonstrated its potential role in the synthesis of bioactive molecules targeting various biological pathways. The iodine substituent, in particular, facilitates palladium-catalyzed cross-coupling reactions, which are widely employed in medicinal chemistry for constructing complex drug scaffolds.

One of the most compelling aspects of 4-Ethoxy-3-iodophenylpropanal is its utility in generating functionalized aromatic compounds. These derivatives have shown promise in preclinical studies as inhibitors or modulators of enzymes involved in inflammatory and metabolic disorders. The ethoxy group at the 4-position further enhances its reactivity by participating in various chemical interactions, allowing for fine-tuning of biological activity. Researchers have leveraged this compound to develop analogs with improved pharmacokinetic properties, such as enhanced solubility and bioavailability.

The synthesis of 4-Ethoxy-3-iodophenylpropanal (CAS No. 1806438-22-1) involves multi-step organic transformations that highlight its synthetic versatility. Advanced synthetic methodologies, including transition metal catalysis and asymmetric synthesis, have been employed to achieve high yields and enantiopurity. These techniques not only improve the efficiency of production but also open doors for further functionalization, enabling the creation of structurally diverse libraries for drug discovery.

Recent advancements in computational chemistry have also contributed to the understanding of 4-Ethoxy-3-iodophenylpropanal's reactivity and potential applications. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. This information is crucial for designing more effective drugs with reduced side effects. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify promising candidates for further development.

The role of intermediates like 4-Ethoxy-3-iodophenylpropanal extends beyond drug development into materials science and agrochemicals. Their unique chemical properties make them valuable precursors for synthesizing polymers, dyes, and specialty chemicals. The ability to modify their structure allows for tailoring their properties to meet specific industrial requirements, demonstrating their broad applicability across multiple sectors.

In conclusion, 4-Ethoxy-3-iodophenylpropanal (CAS No. 1806438-22-1) represents a significant advancement in synthetic chemistry with far-reaching implications in pharmaceuticals and materials science. Its distinctive molecular architecture and reactivity make it a cornerstone compound for researchers seeking to develop innovative solutions in drug discovery and industrial applications. As our understanding of its potential evolves, so too will its role in shaping the future of chemical research.